Cas no 400876-66-6 (3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde)
400876-66-6 structure
Product Name:3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:400876-66-6
MF:C13H14N2O
MW:214.263062953949
MDL:MFCD09946056
CID:1085367
PubChem ID:24706566
Update Time:2025-04-20
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-1-(m-tolyl)-1H-pyrazole-4-carbaldehyde
- 3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
- AG-A-48768
- ALBB-009328
- CTK7H8027
- MolPort-004-347-283
- SBB049835
- STK505840
- 3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
- 400876-66-6
- AKOS000190828
- 1H-pyrazole-4-carboxaldehyde, 3,5-dimethyl-1-(3-methylphenyl)-
- LS-03056
- 3,5-dimethyl-1-(3-methylphenyl)pyrazole-4-carbaldehyde
- DTXSID60640926
- CS-0323267
- MFCD09946056
- 3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
-
- MDL: MFCD09946056
- Inchi: 1S/C13H14N2O/c1-9-5-4-6-12(7-9)15-11(3)13(8-16)10(2)14-15/h4-8H,1-3H3
- InChI Key: GTZJSXHDYKPNCI-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=NN(C2C=CC=C(C)C=2)C=1C
Computed Properties
- Exact Mass: 214.110613074g/mol
- Monoisotopic Mass: 214.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.9Ų
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM304970-1g |
3,5-Dimethyl-1-(m-tolyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 95% | 1g |
$296 | 2023-02-02 | |
| abcr | AB265954-1 g |
3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 1g |
€367.20 | 2023-04-26 | ||
| abcr | AB265954-5 g |
3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 5g |
€853.10 | 2022-03-25 | ||
| eNovation Chemicals LLC | Y1235616-1g |
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 95% | 1g |
$320 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1235616-5g |
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 95% | 5g |
$1230 | 2024-06-06 | |
| Chemenu | CM304970-5g |
3,5-Dimethyl-1-(m-tolyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 95% | 5g |
$561 | 2021-08-18 | |
| TRC | D483060-50mg |
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483060-100mg |
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D483060-500mg |
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
400876-66-6 | 500mg |
$ 275.00 | 2022-06-05 | ||
| abcr | AB265954-1g |
3,5-Dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde; . |
400876-66-6 | 1g |
€385.20 | 2025-03-19 |
3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
400876-66-6 (3,5-dimethyl-1-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde) Related Products
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